1-(3-Amino-5-ethoxyphenyl)-2-bromopropan-1-one

• Molecular Formula: C11H14BrNO2
• Molecular Weight: 272.14 g/mol
• IUPAC Name: 1-(3-amino-5-ethoxyphenyl)-2-bromopropan-1-one
• InChI: InChI=1S/C11H14BrNO2/c1-3-15-10-5-8(4-9(13)6-10)11(14)7(2)12/h4-7H,3,13H2,1-2H3
• InChI Key: VUJNYAICTJMOPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1)N)C(=O)C(C)Br

Description

1-(3-Amino-5-ethoxyphenyl)-2-bromopropan-1-one is a brominated aromatic ketone featuring a 3-amino-5-ethoxyphenyl substituent. Its molecular structure comprises a phenyl ring substituted with an amino (-NH₂) group at position 3 and an ethoxy (-OCH₂CH₃) group at position 5, linked to a 2-bromopropan-1-one moiety. This compound is hypothesized to serve as a versatile intermediate in organic synthesis, particularly in pharmaceutical development, due to its reactive bromo and ketone groups, which enable nucleophilic substitutions and condensations. The amino and ethoxy groups enhance polarity and hydrogen-bonding capacity, influencing solubility and crystallinity .

Comparison with Similar Compounds

Table 1: Comparative Overview of Brominated Ketones

Compound Name	Substituent Group	Molecular Formula	Functional Groups	Key Applications
1-(3-Amino-5-ethoxyphenyl)-2-bromopropan-1-one	3-Amino-5-ethoxyphenyl	C₁₁H₁₃BrNO₂	Amino, Ethoxy, Bromo, Ketone	Pharmaceutical intermediates (hypothesized)
1-(1,3-Benzodioxol-5-yl)-2-bromopropan-1-one	1,3-Benzodioxol-5-yl	C₁₀H₉BrO₃	Benzodioxole, Bromo, Ketone	Organic synthesis intermediates (e.g., cathinone derivatives)
1-(Azetidin-1-yl)-2-bromopropan-1-one	Azetidin-1-yl	C₆H₁₀BrNO	Azetidine, Bromo, Ketone	Specialty chemical synthesis (e.g., bioactive amines)

Key Observations:

This may improve solubility in polar solvents (e.g., water or ethanol) and influence crystallization patterns.

Functional Group Interactions :

• The bromo-ketone moiety in all three compounds facilitates nucleophilic substitutions (e.g., SN2 reactions) to form carbon-nitrogen or carbon-oxygen bonds. However, steric hindrance varies: the azetidine group’s compact structure may allow faster reaction kinetics compared to bulkier substituents like benzodioxole .

Pharmaceutical Relevance

• Target Compound: The amino group positions it as a precursor for antimalarial or antiviral agents, where amine functionalities are critical for target binding. Ethoxy groups may modulate metabolic stability .
• Benzodioxolyl Analog: Widely used in synthetic cathinones (e.g., 3,4-methylenedioxy-N-benzylcathinone), leveraging the benzodioxole ring’s psychoactive properties .
• Azetidinyl Analog : Its strained amine ring is valuable in synthesizing β-lactam analogs or kinase inhibitors, where ring strain enhances bioactivity .

Crystallography and Hydrogen-Bonding Patterns

• Target Compound : Predicted to form extensive hydrogen-bond networks (N-H···O and O-H···N interactions), leading to dense crystal packing and higher melting points compared to benzodioxolyl or azetidinyl analogs .
• Benzodioxolyl Analog : Benzodioxole’s oxygen atoms participate in weaker C-H···O interactions, resulting in less rigid crystalline structures .